Cas no 1339374-36-5 (1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol)

1-{(1,3-Thiazol-5-yl)methylamino}propan-2-ol is a synthetic organic compound featuring a thiazole ring linked to a propan-2-ol backbone via a methylamino group. This structure imparts versatility in chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thiazole moiety contributes to potential bioactivity, while the hydroxyl and amino groups enhance solubility and derivatization potential. Its balanced hydrophilicity and lipophilicity improve compatibility in formulation processes. The compound is particularly useful in the development of heterocyclic derivatives, offering a stable scaffold for further functionalization. Careful handling is recommended due to its reactive functional groups. Suitable for research applications requiring precise molecular modifications.
1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol structure
1339374-36-5 structure
Product Name:1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol
CAS No:1339374-36-5
MF:C7H12N2OS
MW:172.247980117798
CID:5178641
PubChem ID:62758670
Update Time:2025-05-25

1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol
    • 2-Propanol, 1-[(5-thiazolylmethyl)amino]-
    • 1-{[(1,3-thiazol-5-yl)methyl]amino}propan-2-ol
    • 1-(1,3-Thiazol-5-ylmethylamino)propan-2-ol
    • 1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol
    • Inchi: 1S/C7H12N2OS/c1-6(10)2-8-3-7-4-9-5-11-7/h4-6,8,10H,2-3H2,1H3
    • InChI Key: JTQLJTIBVODQJW-UHFFFAOYSA-N
    • SMILES: S1C=NC=C1CNCC(C)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 113
  • XLogP3: 0.1
  • Topological Polar Surface Area: 73.4

1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-160805-0.05g
1-{[(1,3-thiazol-5-yl)methyl]amino}propan-2-ol
1339374-36-5
0.05g
$924.0 2023-06-04
Enamine
EN300-160805-0.1g
1-{[(1,3-thiazol-5-yl)methyl]amino}propan-2-ol
1339374-36-5
0.1g
$968.0 2023-06-04
Enamine
EN300-160805-0.25g
1-{[(1,3-thiazol-5-yl)methyl]amino}propan-2-ol
1339374-36-5
0.25g
$1012.0 2023-06-04
Enamine
EN300-160805-0.5g
1-{[(1,3-thiazol-5-yl)methyl]amino}propan-2-ol
1339374-36-5
0.5g
$1056.0 2023-06-04
Enamine
EN300-160805-1.0g
1-{[(1,3-thiazol-5-yl)methyl]amino}propan-2-ol
1339374-36-5
1g
$1100.0 2023-06-04
Enamine
EN300-160805-2.5g
1-{[(1,3-thiazol-5-yl)methyl]amino}propan-2-ol
1339374-36-5
2.5g
$2155.0 2023-06-04
Enamine
EN300-160805-5.0g
1-{[(1,3-thiazol-5-yl)methyl]amino}propan-2-ol
1339374-36-5
5g
$3189.0 2023-06-04
Enamine
EN300-160805-10.0g
1-{[(1,3-thiazol-5-yl)methyl]amino}propan-2-ol
1339374-36-5
10g
$4729.0 2023-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00986274-1g
1-[(1,3-Thiazol-5-ylmethyl)amino]propan-2-ol
1339374-36-5 95%
1g
¥5481.0 2023-04-03
Enamine
EN300-160805-50mg
1-{[(1,3-thiazol-5-yl)methyl]amino}propan-2-ol
1339374-36-5
50mg
$587.0 2023-09-23

Additional information on 1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol

1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol: A Comprehensive Overview

The compound with CAS No. 1339374-36-5, known as 1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol, is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its thiazole ring structure, which is a five-membered heterocyclic aromatic ring containing sulfur and nitrogen atoms. The presence of the methylamino group attached to the thiazole ring and the propanol moiety makes this compound highly versatile and interesting for various applications.

Recent studies have highlighted the potential of 1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol in drug discovery and development. The thiazole ring is known for its ability to act as a bioisostere, meaning it can mimic the properties of other functional groups while offering improved pharmacokinetic profiles. This makes the compound an attractive candidate for designing drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

One of the key features of this compound is its ability to form hydrogen bonds due to the hydroxyl group in the propanol moiety. This property enhances its solubility in polar solvents and improves its bioavailability when used in pharmaceutical formulations. Additionally, the methylamino group contributes to the compound's ability to interact with biological targets, such as enzymes and receptors, making it a promising lead compound for drug design.

Recent research has also explored the synthesis of 1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol using novel methodologies. Traditional methods involve multi-step reactions, but advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly syntheses. These improvements not only reduce production costs but also align with current sustainability goals in the chemical industry.

The application of this compound extends beyond pharmacology. Its unique structure makes it a valuable building block in organic synthesis. For instance, it can be used as an intermediate in the preparation of more complex molecules with diverse functionalities. The combination of its thiazole ring and methylamino group provides a platform for exploring new chemical reactions and developing innovative materials.

In terms of toxicity and safety profiles, preliminary studies indicate that 1-{(1,3-thiazol-5-yl)methylamino}propan-2-ol exhibits low toxicity at therapeutic concentrations. However, further research is required to fully understand its long-term effects and potential for off-target interactions. Regulatory agencies have emphasized the importance of thorough safety assessments for compounds entering clinical trials, and this compound is no exception.

Looking ahead, the future of 1-{(1,3-thiazol-5-yL)methylamino}propan--2--ol lies in its potential to contribute to groundbreaking discoveries in medicine and materials science. Its structural versatility and favorable pharmacokinetic properties position it as a key player in advancing therapeutic interventions. As research continues to uncover new applications and optimize its synthesis, this compound will undoubtedly play a pivotal role in shaping the future of chemical innovation.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd